Cas no 17989-41-2 (sn-Glycerol 3-phosphate)

• Product Name: sn-Glycerol 3-phosphate
• CAS No: 17989-41-2
• MF: C₃H₉O₆P
• MW: 172.073722600937
• CID: 96176
• PubChem ID: 439162
• Update Time: 2025-10-30

sn-Glycerol 3-phosphate Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetriol, 1-(dihydrogen phosphate), (2R)-
• [(2R)-2,3-dihydroxypropyl] dihydrogen phosphate
• [R,(-)]-1-O-Phosphono-D-glycerol
• sn-Glycerol phosphate
• 1-Phospho-D-glyceric acid
• D-Glycerol 1-phosphoric acid
• L-Glycerol 3-phosphate lithium salt
• D-Glycerol 1-phosphate lithium salt
• sn-Glycerol 3-phosphate lithium salt
• (R)-1,2,3-Propanetriol 1-dihydrogenphosphate
• sn-Glycerol 3-phosphate
• DL-a-Glycerophosphoric acid
• Glycerophosphoric acid I
• 370V52HE4B
• phosphoric acid mono-((R)-2,3-dihydroxy-propyl) ester
• CHEMBL1232920
• DB02515
• DL-a-Glycerol phosphate
• alpha-glycerophosphate
• sn-Glycero-3-phosphate
• a-Glycerophosphorate
• AKOS006273069
• a-Phosphoglycerol
• alpha-Glycerophosphorate
• CHEBI:15978
• (2R)-2,3-dihydroxypropyl dihydrogen phosphate
• GLYCEROPHOSPHATE
• D-Glycerol 1-phosphate
• DL-a-Glycerophosphate
• dihydrogen a-glycerophosphate
• [(2R)-2,3-dihydroxypropoxy]phosphonic acid
• SCHEMBL213379
• NS00069352
• a-Glycerophosphoric acid
• Phosphorsaeure-mono-((R)-2,3-dihydroxy-propylester)
• 1,2,3-Propanetriol, 1-(dihydrogen phosphate), (R)-
• C00093
• DL-alpha-Glycerol phosphate
• Glycerophosphorate
• CS-0059649
• GLYCEROPHOSPHORIC ACID D-.ALPHA.-FORM
• Glycerol 3-phosphate
• Glycerol a-phosphate
• DL-alpha-Glycerophosphorate
• sn-glycerol 3-(dihydrogen phosphate)
• (R)-glyceryl 1-phosphate
• Q27093499
• L-(glycerol 3-phosphate)
• DL-alpha-Glycerophosphate
• DL-a-Glyceryl phosphate
• DL-alpha-Glyceryl phosphate
• DTXSID5048346
• Glycerol monophosphate
• 1-(dihydrogen phosphate) Glycerol
• 1-Glycerophosphorate
• HY-113128
• Glycerol, 1-(dihydrogen phosphate), d-
• DL-a-Glycerophosphorate
• sn-Gro-1-P
• GLYCEROPHOSPHORIC ACID D-.ALPHA.-FORM [MI]
• (R)-glycerol 1-phosphate
• a-Glycerophosphate
• Glyceryl 1-phosphate, (R)-
• glycerol-3-phosphate
• sn-glycerol-3-phosphate
• DL-alpha-Glycerophosphoric acid
• 17989-41-2
• D-(glycerol 1-phosphate)
• UNII-370V52HE4B
• (2R)-3-(phosphonatooxy)propane-1,2-diol
• Glycerophosphoric acid
• (R)-2,3-Dihydroxypropyl dihydrogen phosphate
• AWUCVROLDVIAJX-GSVOUGTGSA-N

• Inchi： 1S/C3H9O6P/c4-1-3(5)2-9-10(6,7)8/h3-5H,1-2H2,(H2,6,7,8)/t3-/m1/s1
• InChI Key： AWUCVROLDVIAJX-GSVOUGTGSA-N
• SMILES： P(=O)(O)(O)OC[C@@H](CO)O

Computed Properties

• Exact Mass: 172.01367
• Monoisotopic Mass: 172.01367500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 107.22

sn-Glycerol 3-phosphate Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphates

Additional information on sn-Glycerol 3-phosphate

Comprehensive Overview of sn-Glycerol 3-phosphate (CAS No. 17989-41-2): Structure, Functions, and Applications

sn-Glycerol 3-phosphate (CAS No. 17989-41-2), also known as G3P or L-glycerol 3-phosphate, is a critical intermediate in metabolic pathways such as glycolysis, lipid biosynthesis, and phospholipid metabolism. This biologically active molecule plays a pivotal role in cellular energy production and membrane formation, making it a subject of intense research in biochemistry, nutrition, and biotechnology. Its stereospecific structure (sn-1 configuration) distinguishes it from other glycerol phosphate derivatives, underscoring its unique functional properties.

In recent years, the demand for sn-Glycerol 3-phosphate has surged due to its applications in functional food additives, cosmetic formulations, and biodegradable materials. Consumers and researchers alike are increasingly interested in its potential as a natural emulsifier or skin moisturizer, aligning with trends toward sustainable and clean-label products. Search engine analytics reveal high interest in queries like "G3P benefits for metabolism" and "sn-Glycerol 3-phosphate in skincare," reflecting its multidisciplinary relevance.

Structurally, sn-Glycerol 3-phosphate consists of a glycerol backbone esterified at the sn-3 position with a phosphate group. This configuration enables its participation in the Kennedy pathway for phospholipid synthesis, a process vital for cell membrane integrity. Studies also highlight its role in mitochondrial energy transduction, where it serves as a shuttle for reducing equivalents. Such mechanisms have spurred investigations into its therapeutic potential for metabolic disorders, though clinical applications remain exploratory.

From an industrial perspective, sn-Glycerol 3-phosphate is synthesized via enzymatic or chemical methods, with glycerol kinase being a key enzyme in biological systems. Innovations in green chemistry have optimized its production using renewable substrates like biodiesel-derived glycerol, addressing both cost and environmental concerns. This aligns with the growing emphasis on circular economy models in chemical manufacturing.

In the realm of personal care, sn-Glycerol 3-phosphate is gaining traction as a humectant and barrier repair agent. Its hygroscopic properties help retain moisture in formulations, while its biocompatibility minimizes irritation—a sought-after feature in sensitive skincare products. Market analyses indicate rising searches for "G3P vs. hyaluronic acid," suggesting consumer curiosity about its comparative efficacy.

Future research directions for sn-Glycerol 3-phosphate may explore its utility in nutraceuticals targeting metabolic health or as a precursor for bio-based plastics. Its compatibility with enzyme-driven catalysis also positions it as a candidate for synthetic biology applications. As scientific and industrial communities prioritize sustainability, this compound’s versatility ensures its continued relevance across diverse fields.